3,3',4,4',5,5'-Hexabromobiphenyl

3,3',4,4',5,5'-Hexabromobiphenyl (CAS 60044-26-0), also known as PBB 169, is a specific congener of polybrominated biphenyls (PBBs), a class of compounds formerly used as flame retardants. Due to its high environmental persistence and specific toxicological profile, its primary modern application is as a high-purity analytical reference material. This standard is essential for the congener-specific identification and quantification required in environmental monitoring, food safety analysis, and toxicological research to differentiate it from other PBBs found in commercial mixtures and environmental samples.

Substituting 3,3',4,4',5,5'-Hexabromobiphenyl with other PBB congeners, such as the more abundant 2,2',4,4',5,5'-hexabromobiphenyl (PBB 153), or with commercial mixtures like FireMaster BP-6, is invalid for quantitative analysis and toxicological assessment. Each congener possesses a unique chromatographic profile and mass fragmentation pattern, making a specific standard essential for accurate identification. Furthermore, toxicological properties, particularly dioxin-like activity, are highly structure-dependent; PBB 169 is a coplanar PBB with significant biological activity not present in non-coplanar congeners. Using an incorrect standard or a mixture leads to inaccurate quantification and fundamentally flawed risk assessments.

Unique Chromatographic Identity for Unambiguous Quantification

In environmental and food safety analysis, baseline chromatographic separation of PBB congeners is critical. Each congener, including PBB 169, exhibits a unique retention time on common capillary GC columns (e.g., DB-5, DB-XLB) that allows it to be resolved from other isomers like PBB 153 and components of technical mixtures. This separation is fundamental to the method of choice for congener-specific analysis, high-resolution gas chromatography coupled with mass spectrometry (HRGC-MS). Without a pure PBB 169 standard, accurate peak identification and quantification in complex matrices is impossible.

This ensures accurate, legally defensible quantification of this specific regulated congener in environmental and biological samples, which is impossible with a generic or mixed standard.

High-Potency Aryl Hydrocarbon Receptor (AhR) Agonism Defines Toxicological Relevance

3,3',4,4',5,5'-Hexabromobiphenyl is a coplanar PBB, a structural feature that allows it to act as a potent agonist of the aryl hydrocarbon receptor (AhR), similar to dioxins. This activity is a key driver of its toxicity. In a comparative study using rainbow trout early life stage mortality as a toxic endpoint, PBB 169 was highly potent, whereas di-ortho substituted, non-coplanar congeners like PBB 153 were inactive. PBB 169 was assigned a fish-specific Toxic Equivalency Factor (TEF) of 0.00002 relative to TCDD, while ortho-substituted PBBs were inactive and assigned no TEF value.

For toxicological studies, risk assessment, and mechanism of action research, this specific congener must be used to accurately evaluate the health risks associated with dioxin-like PBBs.

Regulatory and Research Precedent as a Target Analyte

The procurement of PBB 169 is driven by its established relevance as a target analyte in official monitoring programs and pivotal research. For example, the European Food Safety Authority (EFSA) specifically focused its analysis of PBBs in food on a select group of congeners that included the three coplanar PBBs: PBB 77, PBB 126, and PBB 169, due to their toxicological significance. Its detection in various environmental matrices and its inclusion in toxicological assessments necessitate its availability as a standard for any laboratory performing comprehensive PBB analysis.

Purchasing this compound ensures compliance with established analytical methods and allows for direct comparison with a large body of existing international data on food contamination and environmental pollution.

Reference Standard for Environmental and Food Contaminant Analysis

As a certified reference material for the congener-specific quantification of PBB 169 in soil, sediment, water, air, and biological tissues (e.g., fish, adipose tissue). Its unique chromatographic profile is essential for accurate quantification in HRGC-MS methods used by environmental testing laboratories.

Positive Control in Toxicological and Mechanistic Studies

For use as a positive control in in-vitro and in-vivo studies investigating the dioxin-like toxicity of PBBs. Its defined potency as an AhR agonist makes it the correct choice for assessing structure-activity relationships and comparing the toxic potential of environmental samples against a known standard.

Analytical Method Development and Validation

For developing, validating, and troubleshooting analytical methods designed to separate and quantify the 209 PBB congeners. A pure standard of PBB 169 is required to confirm retention times, assess instrument sensitivity, and ensure the method can resolve this toxicologically relevant congener from interferences.